Cas no 2227700-18-5 (tert-butyl N-{2-(2S)-2-aminopropyl-5-methoxyphenyl}carbamate)

• Product Name: tert-butyl N-{2-(2S)-2-aminopropyl-5-methoxyphenyl}carbamate
• CAS No: 2227700-18-5
• MF: C₁₅H₂₄N₂O₃
• MW: 280.362664222717
• CID: 5940469
• PubChem ID: 165623499
• Update Time: 2025-05-19

tert-butyl N-{2-(2S)-2-aminopropyl-5-methoxyphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{2-(2S)-2-aminopropyl-5-methoxyphenyl}carbamate
• EN300-1891032
• 2227700-18-5
• tert-butyl N-{2-[(2S)-2-aminopropyl]-5-methoxyphenyl}carbamate

• Inchi： 1S/C15H24N2O3/c1-10(16)8-11-6-7-12(19-5)9-13(11)17-14(18)20-15(2,3)4/h6-7,9-10H,8,16H2,1-5H3,(H,17,18)/t10-/m0/s1
• InChI Key： SZRNVAGXYYDYKC-JTQLQIEISA-N
• SMILES： O(C(NC1C=C(C=CC=1C[C@H](C)N)OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 280.17869263g/mol
• Monoisotopic Mass: 280.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 73.6Ų

Additional information on tert-butyl N-{2-(2S)-2-aminopropyl-5-methoxyphenyl}carbamate

tert-butyl N-{2-(2S)-2-aminopropyl-5-methoxyphenyl}carbamate: A Comprehensive Overview

The compound with CAS No. 2227700-18-5, commonly referred to as tert-butyl N-{2-(2S)-2-aminopropyl-5-methoxyphenyl}carbamate, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which incorporates a tert-butyl group, an N-carbamate functionality, and a 5-methoxyphenyl moiety with an (S)-configured aminoalkyl substituent. These structural features not only contribute to its intriguing chemical properties but also position it as a promising candidate for various applications in drug discovery and development.

Recent advancements in chemical synthesis have enabled the precise construction of this compound, leveraging cutting-edge methodologies such as enantioselective catalysis and advanced coupling reactions. The tert-butyl group, known for its steric bulk, plays a critical role in modulating the physical properties of the molecule, including its solubility and stability. Meanwhile, the N-carbamate functionality imparts versatility, allowing for potential interactions with biological targets such as enzymes or receptors.

One of the most compelling aspects of tert-butyl N-{2-(2S)-2-aminopropyl-5-methoxyphenyl}carbamate is its stereochemistry. The presence of an (S)-configured aminoalkyl group introduces chirality into the molecule, which is often crucial for biological activity. Chiral compounds are particularly valuable in pharmaceuticals due to their ability to interact selectively with specific biological targets. Recent studies have highlighted the potential of this compound as a modulator of certain enzyme activities, making it a subject of interest in medicinal chemistry research.

The 5-methoxyphenyl moiety further enhances the compound's chemical diversity by introducing aromaticity and additional functional groups. Methoxy groups are well-known for their ability to influence the electronic properties of aromatic rings, which can significantly impact the molecule's reactivity and bioavailability. This feature makes tert-butyl N-{2-(2S)-2-aminopropyl-5-methoxyphenyl}carbamate a versatile building block for constructing more complex molecular architectures.

From a synthetic perspective, the construction of this compound involves a series of carefully orchestrated reactions. The synthesis typically begins with the preparation of the aminoalkylphenol precursor, followed by selective protection and subsequent coupling reactions to introduce the tert-butyl carbamate group. The stereochemical integrity of the molecule is maintained throughout these steps, ensuring that the final product retains its desired configuration.

Recent research has also explored the pharmacokinetic properties of tert-butyl N-{2-(2S)-2-aminopropyl-5-methoxyphenyl}carbamate, shedding light on its absorption, distribution, metabolism, and excretion (ADME) profile. Understanding these parameters is essential for evaluating its potential as a therapeutic agent. Preliminary studies suggest that this compound exhibits favorable pharmacokinetic characteristics, making it a promising candidate for further preclinical evaluation.

In terms of biological activity, tert-butyl N-{2-(2S)-2-aminopropyl-5-methoxyphenyl}carbamate has shown potential as an inhibitor of certain enzymes implicated in disease pathways. For instance, recent findings indicate that it may modulate the activity of kinases or proteases, which are key players in various pathological conditions such as cancer and neurodegenerative diseases. These insights underscore its potential utility in drug discovery efforts aimed at developing novel therapeutics.

The development of enantioselective synthetic routes has been instrumental in advancing our ability to produce this compound on a larger scale. Such methods not only ensure high enantiomeric purity but also align with green chemistry principles by minimizing waste and optimizing resource utilization. As a result, researchers can now more readily access this compound for extensive biological testing and further exploration.

Looking ahead, ongoing studies are focused on elucidating the mechanism of action of tert-butyl N-{2-(2S)-2-aminopropyl-5-methoxyphenyl}carbamate at molecular levels. By employing advanced techniques such as X-ray crystallography and computational modeling, scientists aim to uncover how this compound interacts with its target proteins. This knowledge will be invaluable for refining its structure and enhancing its therapeutic potential.

In conclusion, tert-butyl N-{2-(2S)-2-aminopropyl-5-methoxyphenyl}carbamate stands out as a remarkable example of modern chemical innovation. Its unique structure, coupled with its promising biological profile, positions it as a valuable tool in both academic research and industrial drug development. As research continues to unfold, this compound is likely to contribute significantly to our understanding of complex molecular systems and their therapeutic applications.